Cas no 81863-71-0 (1H-Benzimidazole,2-[[[5-[[(4-chlorophenyl)thio]methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]methyl]-)

• Product name: 1H-Benzimidazole,2-[[[5-[[(4-chlorophenyl)thio]methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]methyl]-
• CAS No: 81863-71-0
• MF: C₂₄H₂₀ClN₅S₂
• MW: 478.03210067749
• CID: 732493
• PubChem ID: 340934

1H-Benzimidazole,2-[[[5-[[(4-chlorophenyl)thio]methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-[[[5-[[(4-chlorophenyl)thio]methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]methyl]-
• 2-[[5-[(4-chlorophenyl)sulfanylmethyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanylmethyl]-1H-benzimidazole
• NSC 372223
• 2-(((5-(((4-Chlorophenyl)thio)methyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl)thio)methyl)-1H-benzimidazole
• NSC-372223
• 81863-71-0
• DTXSID60231414
• NSC372223
• 2-[[5-[(4-chlorophenyl)sulfanylmethyl]-4-(p-tolyl)-1,2,4-triazol-3-yl]sulfanylmethyl]-1H-benzimidazole

• Inchi： InChI=1S/C24H20ClN5S2/c1-16-6-10-18(11-7-16)30-23(15-31-19-12-8-17(25)9-13-19)28-29-24(30)32-14-22-26-20-4-2-3-5-21(20)27-22/h2-13H,14-15H2,1H3,(H,26,27)
• InChI Key： GYLNSXPBNROJQU-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2C(=NN=C2SCC3=NC4=CC=CC=C4N3)CSC5=CC=C(C=C5)Cl

Computed Properties

• Exact Mass: 477.085
• Monoisotopic Mass: 477.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 735.9°Cat760mmHg
• Flash Point: 398.9°C
• Refractive Index: 1.727
• PSA: 109.99000
• LogP: 6.69000